Cas no 14086-90-9 (2-Acetamido-2-deoxy-1,3,4,6-tetra-O-acetyl-α-D-glucopyranose)

2-Acetamido-2-deoxy-1,3,4,6-tetra-O-acetyl-α-D-glucopyranose is a key intermediate in carbohydrate chemistry, widely used in the synthesis of glycosaminoglycans and other biologically active glycoconjugates. Its fully acetylated structure enhances stability and solubility in organic solvents, facilitating efficient glycosylation reactions. The α-configuration at the anomeric center is particularly advantageous for stereoselective glycosidic bond formation. This compound serves as a versatile precursor for N-acetylglucosamine derivatives, which are critical in glycobiology research and pharmaceutical applications. Its high purity and well-defined stereochemistry make it a reliable choice for synthetic and mechanistic studies. The protective acetyl groups can be selectively removed under mild conditions, enabling further functionalization.

2-Acetamido-2-deoxy-1,3,4,6-tetra-O-acetyl-α-D-glucopyranose structure

14086-90-9 structure

Product Name:2-Acetamido-2-deoxy-1,3,4,6-tetra-O-acetyl-α-D-glucopyranose

CAS No:14086-90-9

MF:C₁₆H₂₃NO₁₀

MW:389.35452580452

MDL:MFCD00067367

CID:49629

PubChem ID:2817447

Update Time:2025-06-06

2-Acetamido-2-deoxy-1,3,4,6-tetra-O-acetyl-α-D-glucopyranose Chemical and Physical Properties

Names and Identifiers

- (2R,3R,4R,5S,6R)-3-Acetamido-6-(acetoxymethyl)tetrahydro-2H-pyran-2,4,5-triyl triacetate
- (5-acetamido-3,4,6-triacetyloxyoxan-2-yl)methyl acetate
- 2-ACETAMIDO-2-DEOXY-1,3,4,6-TETRA-O-ACETYL-D-GLUCOPYRANOSE
- (2S,3R,4R,5S,6R)-3-acetamido-6-(acetoxymethyl)tetrahydro-2H-pyran-2,4,5-triyl triacetate
- D-GLUCOSAMINE PENTAACETATE
- peracetylated GlcNAc
- β-D-GlcNAc tetraacetate
- beta-D-GlcNAc tetraacetate
- 2-Acetamido-1,3,4,6-tetra-O-acetyl-2-deoxy-alpha-D-glucopyranose
- 2-Acetamido-2-deoxy-1,3,4,6-tetra-0-acetyl-alpha-D-glucopyranose
- 1,3,4,6-Tetra-O-acetyl-2-(acetylamino)-2-deoxy-D-glucopyranose, D-Glucosamine pentaacetate, 1,3,4,6-Tetra-O-acetyl-GlcNAc, GlcNAc tetraacetate
- (3R,4R,5S,6R)-3-Acetamido-6-(acetoxymethyl)tetrahydro-2H-pyran-2,4,5-triyl triacetate
- [(2R,3S,4S,5R)-5-Acetamido-3,4,6-triacetyloxyoxan-2-yl]methyl acetate
- SR-01000637242-1
- A925419
- SR-01000637242
- AS-71522
- (3R,4R,5S,6R)-3-Acetamido-6-(acetoxymethyl)tetrahydro-2H-pyran-2,4,5-triyltriacetate
- 14086-90-9
- CCG-47640
- CS-0186065
- DTXSID701175528
- MFCD00067367
- 1,3,4,6-Tetra-O-acetyl-2-acetamido-2-deoxy-d-glucopyranose
- SR-01000637242-2
- AKOS030230727
- OVPIZHVSWNOZMN-XIHUBIEQSA-N
- [(2R,3S,4R,5R)-3,4,6-tris(acetyloxy)-5-acetamidooxan-2-yl]methyl acetate
- 2-acetamido-1,3,4,6-tetra-o-acetyl-2-deoxy-d-glucopyranose
- [(2R,3S,4R,5R)-5-acetamido-3,4,6-triacetyloxyoxan-2-yl]methyl acetate
- 1,3,4,6-Tetra-O-acetyl-2-(acetylamino)-2-deoxyhexopyranose #
- C16H23NO10
- D82587
- [(2R,3R,4R,5S,6R)-3-Acetamido-2,5-diacetoxy-6-(acetoxymethyl)tetrahydropyran-4-yl] acetate
- D-Glucopyranose, 2-(acetylamino)-2-deoxy-, 1,3,4,6-tetraacetate
- [(2R,3S,4R,5R,6R)-5-acetamido-3,4,6-triacetyloxyoxan-2-yl]methyl acetate
- SCHEMBL4269271
- 2-Acetamido-1,3,4,6-tetra-O-acetyl-2-deoxy-D-glucopyranose min. 99%
- 2-Acetamido-2-deoxy-1,3,4,6-tetra-O-acetyl-α-D-glucopyranose
- MDL： MFCD00067367
- Inchi： 1S/C16H23NO10/c1-7(18)17-13-15(25-10(4)21)14(24-9(3)20)12(6-23-8(2)19)27-16(13)26-11(5)22/h12-16H,6H2,1-5H3,(H,17,18)/t12-,13-,14-,15-,16?/m1/s1
- InChI Key： OVPIZHVSWNOZMN-XIHUBIEQSA-N
- SMILES： O1C([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)NC(C)=O)OC(C)=O

Computed Properties

Exact Mass: 389.13219
Monoisotopic Mass: 389.13219593g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 27
Rotatable Bond Count: 10
Complexity: 604
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 144

Experimental Properties

Boiling Point: 530.2°C at 760 mmHg
PSA: 143.53
LogP: -0.40350

2-Acetamido-2-deoxy-1,3,4,6-tetra-O-acetyl-α-D-glucopyranose Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,Store in freezer, under -20°C

2-Acetamido-2-deoxy-1,3,4,6-tetra-O-acetyl-α-D-glucopyranose Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM181838-1g	(3R,4R,5S,6R)-3-acetamido-6-(acetoxymethyl)tetrahydro-2H-pyran-2,4,5-triyl triacetate	14086-90-9	95%	1g	$729	2021-06-15
Alichem	A119001290-1g	(3R,4R,5S,6R)-3-Acetamido-6-(acetoxymethyl)tetrahydro-2H-pyran-2,4,5-triyl triacetate	14086-90-9	95%	1g	653.12 USD	2021-06-11
Apollo Scientific	BICL4009-10g	2-Acetamido-1,3,4,6-tetra-O-acetyl-2-deoxy-D-glucopyranose	14086-90-9	99% min	10g	£290.00	2024-08-02
Apollo Scientific	BICL4009-25g	2-Acetamido-1,3,4,6-tetra-O-acetyl-2-deoxy-D-glucopyranose	14086-90-9	99% min	25g	£610.00	2024-08-02
Apollo Scientific	BICL4009-50g	2-Acetamido-1,3,4,6-tetra-O-acetyl-2-deoxy-D-glucopyranose	14086-90-9	99% min	50g	£925.00	2024-08-02
abcr	AB514672-250 mg	(3R,4R,5S,6R)-3-Acetamido-6-(acetoxymethyl)tetrahydro-2H-pyran-2,4,5-triyl triacetate; .	14086-90-9		250MG	€116.20	2023-07-10
abcr	AB514672-1 g	(3R,4R,5S,6R)-3-Acetamido-6-(acetoxymethyl)tetrahydro-2H-pyran-2,4,5-triyl triacetate; .	14086-90-9		1g	€195.10	2023-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GV961-1g	2-Acetamido-2-deoxy-1,3,4,6-tetra-O-acetyl-α-D-glucopyranose	14086-90-9	95+%	1g	851.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GV961-200mg	2-Acetamido-2-deoxy-1,3,4,6-tetra-O-acetyl-α-D-glucopyranose	14086-90-9	95+%	200mg	243.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GV961-50mg	2-Acetamido-2-deoxy-1,3,4,6-tetra-O-acetyl-α-D-glucopyranose	14086-90-9	95+%	50mg	105.0CNY	2021-07-10

2-Acetamido-2-deoxy-1,3,4,6-tetra-O-acetyl-α-D-glucopyranose Suppliers

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(CAS:14086-90-9)2-Acetamido-2-deoxy-1,3,4,6-tetra-O-acetyl-α-D-glucopyranose

Order Number:A925419

Stock Status:in Stock

Quantity:25g/5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 14:43

Price ($):584.0/232.0

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Amadis Chemical Company Limited

(CAS:14086-90-9)2-Acetamido-2-deoxy-1,3,4,6-tetra-O-acetyl-α-D-glucopyranose

Purity:99%/99%

Quantity:25g/5g

Price ($):584.0/232.0